Cas no 121936-22-9 (2,4-Pyrimidinediamine,5-[[3-methoxy-4-(2-propen-1-yloxy)phenyl]methyl]-)
121936-22-9 structure
Product Name:2,4-Pyrimidinediamine,5-[[3-methoxy-4-(2-propen-1-yloxy)phenyl]methyl]-
CAS No:121936-22-9
MF:C15H18N4O2
MW:286.329022884369
CID:226065
PubChem ID:3078601
Update Time:2025-04-19
2,4-Pyrimidinediamine,5-[[3-methoxy-4-(2-propen-1-yloxy)phenyl]methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Pyrimidinediamine,5-[[3-methoxy-4-(2-propen-1-yloxy)phenyl]methyl]-
- 5-[(3-methoxy-4-prop-2-enoxyphenyl)methyl]pyrimidine-2,4-diamine
- SCHEMBL10488918
- 2,4-Pyrimidinediamine, 5-((3-methoxy-4-(2-propenyloxy)phenyl)methyl)-
- CHEMBL412892
- 121936-22-9
- 5-((3-Methoxy-4-(2-propenyloxy)phenyl)methyl)-2,4-pyrimidinediamine
- 2,4-Diamino-5-(3-methoxy-4-allyloxybenzyl)pyrimidine hydrochloride
- DTXSID80153447
-
- Inchi: 1S/C15H18N4O2/c1-3-6-21-12-5-4-10(8-13(12)20-2)7-11-9-18-15(17)19-14(11)16/h3-5,8-9H,1,6-7H2,2H3,(H4,16,17,18,19)
- InChI Key: HIBNJZOVXZFUJA-UHFFFAOYSA-N
- SMILES: O(CC=C)C1C=CC(=CC=1OC)CC1=CN=C(N)N=C1N
Computed Properties
- Exact Mass: 286.14314
- Monoisotopic Mass: 286.14297583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 96.3Ų
Experimental Properties
- PSA: 96.28
2,4-Pyrimidinediamine,5-[[3-methoxy-4-(2-propen-1-yloxy)phenyl]methyl]- Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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